BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Review of 3-Amino-2-
oxazolidinone-d4

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Amino-2-oxazolidinone-d4

Cat. No.: B563276

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive literature review of 3-Amino-2-oxazolidinone-
d4 (AOZ-d4), a deuterated isotopologue of 3-Amino-2-oxazolidinone (AOZ). AOZ is a primary
metabolite of the nitrofuran antibiotic, furazolidone. Due to the prohibition of furazolidone in
food-producing animals in many jurisdictions, regulatory monitoring for its residues is crucial for
food safety. AOZ is a stable, tissue-bound metabolite, making it an ideal marker for
furazolidone use.[1] Consequently, AOZ-d4 has become an indispensable tool in analytical
chemistry, serving as an internal standard for the accurate quantification of AOZ in various
biological matrices.[2]

Core Properties and Specifications

3-Amino-2-oxazolidinone-d4 is a stable isotope-labeled compound where four hydrogen
atoms on the oxazolidinone ring have been replaced with deuterium. This substitution results in
a mass shift of +4 Da compared to the unlabeled analog, enabling its use in mass
spectrometry-based analytical methods for precise quantification.[1]

Physicochemical Data

The fundamental properties of 3-Amino-2-oxazolidinone-d4 are summarized in the table
below, compiled from various commercial and database sources.
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Property Value Source(s)

) 3-amino-4,4,5,5-tetradeuterio-
Chemical Name o [3]
1,3-oxazolidin-2-one

AOZ-d4, 3-Aminooxazolidin-2-

Synonyms one-dd [1][3]
CAS Number 1188331-23-8 [1]
Molecular Formula C3H2DaN20:2 [1114]
Molecular Weight 106.12 g/mol [1][4]
Monoisotopic Mass 106.068 Da

Appearance Solid (Neat)

Quality and Purity Specifications

The quality of AOZ-d4 as an analytical standard is critical for its application. The data below is
representative of commercially available standards. For specific applications, consulting the lot-
specific Certificate of Analysis is essential.

Parameter Specification Source(s)

Chemical Purity (HPLC) >95% [4]

Not specified in general
Isotopic Purity literature, refer to Certificate of

Analysis

Neat solid or solution in a
Format » [1]
specified solvent

Storage Conditions +4°C [4]

Synthesis Pathway (Theoretical)

While detailed, step-by-step synthesis protocols for 3-Amino-2-oxazolidinone-d4 are not
readily available in peer-reviewed literature, a plausible synthetic route can be conceptualized
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based on established organic chemistry principles for isotopic labeling. The following diagram
illustrates a theoretical pathway.

Theoretical Synthesis of 3-Amino-2-oxazolidinone-d4
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Caption: A plausible synthetic pathway for 3-Amino-2-oxazolidinone-d4.

Experimental Protocols

As a certified reference material, the most relevant experimental protocol for professionals is its
application in quantitative analysis. Below is a representative protocol for the determination of
AOZ in tissue samples using AOZ-d4 as an internal standard, based on common practices in
food safety analysis.

Protocol: Quantification of AOZ in Tissue by LC-MS/IMS

1. Sample Preparation
o Homogenization: Weigh 1 g of homogenized tissue sample into a 50 mL centrifuge tube.

 Internal Standard Spiking: Add a known concentration of 3-Amino-2-oxazolidinone-d4
solution.

e Hydrolysis: Add 5 mL of 0.1 M HCI. Incubate at 37°C overnight to release tissue-bound AOZ.
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 Derivatization: Add 200 pL of 2-nitrobenzaldehyde solution (in DMSO). Vortex and incubate
at 50°C for 2 hours to form the NPAOZ derivative.

e pH Adjustment: Adjust the pH to 7.0-7.5 with 0.1 M NaOH and a suitable buffer.

 Liquid-Liquid Extraction: Add 5 mL of ethyl acetate, vortex vigorously for 1 minute, and
centrifuge.

o Evaporation and Reconstitution: Transfer the organic layer to a new tube and evaporate to
dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable mobile
phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis

¢ Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a
triple quadrupole mass spectrometer.

e Column: A C18 reverse-phase column is typically used.

o Mobile Phase: A gradient of water with formic acid and acetonitrile.

 lonization Mode: Electrospray lonization (ESI) in positive mode.

» Detection: Multiple Reaction Monitoring (MRM).

Representative MRM Transitions

Compound Precursor lon (m/z) Product lon (m/z)
NPAOZ (from AOZ) 236.1 134.1
NPAOZ-d4 (from AOZ-d4) 240.1 134.1

The following diagram illustrates the analytical workflow.
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Analytical Workflow for AOZ Quantification

Tissue Sample

Homogenization

Spiking with
AOZ-d4 Internal Standard

Acid Hydrolysis

(Release of bound AOZ)

Derivatization with
2-Nitrobenzaldehyde

Liquid-Liquid Extraction

Evaporation &
Reconstitution

LC-MS/MS Analysis
(MRM Mode)

Quantification using
Isotope Dilution

Click to download full resolution via product page

Caption: Workflow for the analysis of AOZ using AOZ-d4 as an internal standard.
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Signaling Pathways and Biological Interactions

3-Amino-2-oxazolidinone-d4 is designed to be chemically and biologically inert in the context
of the analytical methods in which it is used. Its purpose is to mimic the analyte (AOZ) during
sample preparation and analysis without interfering with biological systems. The parent
compound, furazolidone, from which AOZ is derived, exerts its antimicrobial effect by inhibiting
bacterial enzymes and cross-linking DNA. The metabolite AOZ has been studied for its
potential to inhibit monoamine oxidases. However, AOZ-d4 itself is not used in studies of
signaling pathways. The metabolic conversion of furazolidone to AOZ is a key pathway in the
context of its detection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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